molecular formula C19H13F3N2O2S B2778302 N-(2-(2-(trifluoromethyl)benzamido)phenyl)thiophene-2-carboxamide CAS No. 1206992-47-3

N-(2-(2-(trifluoromethyl)benzamido)phenyl)thiophene-2-carboxamide

Cat. No. B2778302
CAS RN: 1206992-47-3
M. Wt: 390.38
InChI Key: JPUPCNKQGSUSET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(2-(2-(trifluoromethyl)benzamido)phenyl)thiophene-2-carboxamide” is a chemical compound. It is a derivative of benzamide . The molecular weight of a similar compound, Benzamide, N-(2-fluorophenyl)-2-trifluoromethyl-, is 283.2210 .


Synthesis Analysis

The synthesis of such compounds often involves complex organic chemistry reactions. For instance, 2-(Trifluoromethyl)benzaldehyde has been used in the preparation of various compounds via the Wittig-Horner reaction .


Molecular Structure Analysis

The molecular structure of a similar compound, Benzamide, N-(2-fluorophenyl)-2-trifluoromethyl-, is available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

The chemical reactions involving such compounds can be complex and varied. For instance, catalytic protodeboronation of pinacol boronic esters has been reported .


Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, Benzamide, N-(2-fluorophenyl)-2-trifluoromethyl-, include a molecular weight of 283.2210 . It is a solid with a melting point of 100-102 °C .

Scientific Research Applications

Future Directions

The future directions for the use of this compound could be vast, given the importance of fluorine-containing compounds in various fields, including medicinal chemistry, pesticides, functional materials, and others .

properties

IUPAC Name

N-[2-[[2-(trifluoromethyl)benzoyl]amino]phenyl]thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H13F3N2O2S/c20-19(21,22)13-7-2-1-6-12(13)17(25)23-14-8-3-4-9-15(14)24-18(26)16-10-5-11-27-16/h1-11H,(H,23,25)(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPUPCNKQGSUSET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2NC(=O)C3=CC=CS3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13F3N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(2-(trifluoromethyl)benzamido)phenyl)thiophene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.